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Compound of Interest

Compound Name: 9-Benzhydrylidene-10-anthrone

CAS No.: 667-91-4

Cat. No.: B1581783

Get Quote

Welcome to the technical support center for the synthesis of 9-Benzhydrylidene-10-anthrone.

This guide is designed for researchers, scientists, and drug development professionals to

provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs)

encountered during this specific olefination reaction. The synthesis of 9-Benzhydrylidene-10-
anthrone, a sterically demanding alkene, is a nuanced process that requires careful control of

reaction parameters. This document will explain the causality behind experimental choices,

ensuring a robust and reproducible protocol.

I. Understanding the Reaction: The Wittig
Olefination
The synthesis of 9-Benzhydrylidene-10-anthrone is typically achieved via the Wittig reaction.

This Nobel Prize-winning reaction is a powerful method for forming carbon-carbon double

bonds by reacting a phosphorus ylide (the Wittig reagent) with a carbonyl compound, in this

case, 10-anthrone.[1][2] The driving force of the reaction is the formation of the highly stable

triphenylphosphine oxide byproduct.

The overall transformation is as follows:
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10-Anthrone 9-Benzhydrylidene-10-anthrone+ Ylide

Benzhydrylidenetriphenylphosphorane
(Wittig Reagent)

Triphenylphosphine Oxide+

Start Dissolve triphenylphosphine
and diphenylmethyl bromide in toluene Reflux the mixture Cool to room temperature Collect the precipitate by filtration Wash with cold toluene and dry Diphenylmethyltriphenylphosphonium

bromide

Start Suspend phosphonium salt
in anhydrous THF under N₂

Add strong base (e.g., n-BuLi)
dropwise at 0°C Stir to form the ylide Add a solution of 10-anthrone in THF Warm to room temperature and stir Monitor reaction by TLC Quench with saturated NH₄Cl Extract with an organic solvent Dry, concentrate, and purify 9-Benzhydrylidene-10-anthrone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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